N-[(2-Cyclopropylpyrimidin-5-yl)methyl]-N-[(2-methylphenyl)methyl]sulfamoyl fluoride

• IUPAC Name: N-[(2-cyclopropylpyrimidin-5-yl)methyl]-N-[(2-methylphenyl)methyl]sulfamoyl fluoride
• InChI: InChI=1S/C16H18FN3O2S/c1-12-4-2-3-5-15(12)11-20(23(17,21)22)10-13-8-18-16(19-9-13)14-6-7-14/h2-5,8-9,14H,6-7,10-11H2,1H3
• InChI Key: HOLCLBIOFZWJIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC2=CN=C(N=C2)C3CC3)S(=O)(=O)F
• Molecular Formula: C16H18FN3O2S
• Molecular Weight: 335.4 g/mol

Description

“N-[(2-Cyclopropylpyrimidin-5-yl)methyl]-N-[(2-methylphenyl)methyl]sulfamoyl fluoride” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms. The molecule also includes a cyclopropyl group, a sulfamoyl group, and a methylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidine ring provides a planar, aromatic center to the molecule. The cyclopropyl group is a small, strained ring that can have interesting chemical properties. The sulfamoyl group contains sulfur and nitrogen atoms, which can participate in a variety of chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. The pyrimidine ring might undergo electrophilic substitution reactions, while the cyclopropyl group might participate in ring-opening reactions. The sulfamoyl group could act as a leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the polar sulfamoyl group could make the compound more soluble in polar solvents.

Mechanism of Action

Without specific context or additional information, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological systems through the pyrimidine ring, as pyrimidines are part of the structure of nucleotides in DNA.

Safety and Hazards

As with any chemical compound, handling “N-[(2-Cyclopropylpyrimidin-5-yl)methyl]-N-[(2-methylphenyl)methyl]sulfamoyl fluoride” would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

The study of this compound could open up new avenues in medicinal chemistry, materials science, or other fields. Its unique structure could make it useful for a variety of applications.